Cas no 99769-28-5 (1-Bromo-4-methanesulfonyl-2-methylbenzene)

• Product Name: 1-Bromo-4-methanesulfonyl-2-methylbenzene
• CAS No: 99769-28-5
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 2120582
• PubChem ID: 59350836
• Update Time: 2025-11-02

1-Bromo-4-methanesulfonyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-methyl-4-(methylsulfonyl)benzene
• 1-bromo-2-methyl-4-methylsulfonylbenzene
• 1-BroMo-4-Methanesulfonyl-2-Methylbenzene
• AKOS025295973
• DTXSID60731606
• MFCD22549330
• DB-337132
• 1-Bromo-4-(methanesulfonyl)-2-methylbenzene
• CS-0159683
• AT14183
• SCHEMBL394533
• 99769-28-5
• PGHRWRDJUMHHHX-UHFFFAOYSA-N
• 1-Bromo-4-methanesulfonyl-2-methylbenzene

• Inchi： 1S/C8H9BrO2S/c1-6-5-7(12(2,10)11)3-4-8(6)9/h3-5H,1-2H3
• InChI Key： PGHRWRDJUMHHHX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)S(C)(=O)=O

Computed Properties

• Exact Mass: 247.95100
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 3.24180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-Bromo-4-methanesulfonyl-2-methylbenzene

1-Bromo-4-methanesulfonyl-2-methylbenzene (CAS No. 99769-28-5): A Versatile Intermediate in Organic Synthesis

1-Bromo-4-methanesulfonyl-2-methylbenzene (CAS 99769-28-5) is a highly valuable aromatic sulfone compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This brominated methylbenzene derivative serves as a crucial building block for various synthetic applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 1-Bromo-4-methanesulfonyl-2-methylbenzene features three distinct functional groups: a bromo substituent, a methanesulfonyl group, and a methyl group on the benzene ring. This unique combination makes it an exceptionally versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and other important transformations in synthetic chemistry.

Recent studies highlight the growing importance of sulfone-containing compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. The methanesulfonyl group in 1-Bromo-4-methanesulfonyl-2-methylbenzene contributes to enhanced binding affinity and metabolic stability in many drug candidates, making it a sought-after intermediate in pharmaceutical research.

In material science applications, 99769-28-5 has shown promise as a precursor for advanced polymers and liquid crystal materials. The bromo functionality allows for further functionalization through various coupling reactions, while the methylsulfonyl group provides polarity and potential hydrogen bonding sites that can influence material properties.

The synthesis of 1-Bromo-4-methanesulfonyl-2-methylbenzene typically involves the selective bromination of 4-methanesulfonyl-2-methylbenzene, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize green chemistry principles, including the use of environmentally friendly brominating agents and solvent systems.

Analytical characterization of CAS 99769-28-5 typically includes 1H NMR, 13C NMR, and mass spectrometry, which confirm the molecular structure and purity. The compound generally appears as white to off-white crystals with high thermal stability, making it suitable for various industrial applications.

Recent patent literature reveals growing interest in brominated aromatic sulfones like 1-Bromo-4-methanesulfonyl-2-methylbenzene for electronic applications. Their potential use in organic semiconductors and photovoltaic materials has sparked new research directions in materials science.

From a commercial perspective, 99769-28-5 has seen steady demand from pharmaceutical and specialty chemical manufacturers. Suppliers typically offer this compound in various purity grades, with HPLC purity ≥98% being the most common specification for research applications.

Safety considerations for handling 1-Bromo-4-methanesulfonyl-2-methylbenzene include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material in powder or solution form.

The future outlook for CAS 99769-28-5 appears promising, with potential applications emerging in agrochemicals and advanced material science. Ongoing research into more sustainable production methods may further enhance its commercial viability and expand its application scope.

For researchers seeking alternatives or derivatives, structurally related compounds include 4-bromo-2-methylbenzenesulfonamide and 1-chloro-4-methanesulfonyl-2-methylbenzene, which may offer similar reactivity profiles for specific applications.

In conclusion, 1-Bromo-4-methanesulfonyl-2-methylbenzene represents an important synthetic intermediate with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and reliable reactivity make it a valuable tool for organic chemists and material scientists alike.